Cas no 2172153-70-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic acid
• CAS No: 2172153-70-5
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6442828
• PubChem ID: 165557874
• Update Time: 2025-11-01

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-phenylpropanoic acid
• 2172153-70-5
• EN300-1550621

• Inchi： 1S/C28H24N2O5/c1-28(26(32)33,19-10-3-2-4-11-19)30-25(31)16-9-17-29-27(34)35-18-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h2-8,10-15,24H,17-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BDXWQIMSMZSOAE-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC(C(=O)O)(C)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic Acid (CAS No. 2172153-70-5): An Overview

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic acid (CAS No. 2172153-70-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aib-OH, is a derivative of amino acids and is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an amino acid backbone. The compound's structure and properties make it a valuable tool in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of removal under mild basic conditions. This makes Fmoc-Aib-OH an essential reagent in the synthesis of peptides and peptidomimetics, which are crucial for various applications, including drug discovery, protein engineering, and the development of therapeutic agents.

Recent studies have highlighted the importance of Fmoc-Aib-OH in the development of novel peptides with enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Aib-OH can be used to synthesize peptides with improved stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The amino acid backbone of Fmoc-Aib-OH plays a crucial role in its biological activity. Aib (α-aminoisobutyric acid) is a non-proteinogenic amino acid that is known for its ability to induce β-turns in peptide sequences. This property makes it particularly useful in the design of peptides with specific secondary structures, which can enhance their binding affinity to target proteins or receptors.

In addition to its use in peptide synthesis, Fmoc-Aib-OH has also been explored for its potential in the development of peptidomimetics. Peptidomimetics are synthetic compounds that mimic the structure and function of natural peptides but are more resistant to enzymatic degradation. This makes them attractive candidates for therapeutic applications where stability and prolonged activity are required.

A recent study published in the Bioorganic & Medicinal Chemistry Letters investigated the use of Fmoc-Aib-OH in the synthesis of peptidomimetics with enhanced antiviral activity. The researchers found that peptidomimetics containing Fmoc-Aib-OH exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). These findings highlight the potential of Fmoc-Aib-OH as a key building block in the development of novel antiviral agents.

The synthesis of Fmoc-Aib-OH typically involves several steps, including the protection of the amino group with the Fmoc group and the coupling of the protected amino acid to other building blocks. The choice of coupling reagents and solvents is critical for achieving high yields and purity. Common coupling reagents used in this process include HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and DIC (N,N'-Diisopropylcarbodiimide), which are known for their efficiency and compatibility with Fmoc chemistry.

The purity and quality of Fmoc-Aib-OH are essential for its successful application in peptide synthesis. High-purity reagents minimize side reactions and ensure consistent results. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to characterize Fmoc-Aib-OH and monitor its purity during synthesis.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylpropanoic acid (CAS No. 2172153-70-5) is a versatile compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential reagent in peptide synthesis, peptidomimetic development, and the creation of bioactive molecules with enhanced biological activity. Ongoing research continues to explore new applications for this compound, further solidifying its importance in the field.